Cas no 1131-62-0 (3',4'-Dimethoxyacetophenone)

• Product Name: 3',4'-Dimethoxyacetophenone
• CAS No: 1131-62-0
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• MDL: MFCD00008737
• CID: 40883
• PubChem ID: 14328
• Update Time: 2025-06-26

3',4'-Dimethoxyacetophenone Chemical and Physical Properties

Names and Identifiers

• 3',4'-Dimethoxyacetophenone
• 3,4-Dimethoxyacetophenone
• Acetoveratrone
• 1-(3,4-Dimethoxyphenyl)ethan-1-one
• 3,4-dimethoxyacetophenone (acetoveratrone)
• Ethanone, 1-(3,4-dimethoxyphenyl)-
• 1-(3,4-DIMETHOXYPHENYL)-ETHANO
• 1-(3,4-Dimethoxyphenyl)ethanone
• 3,’-4’-Dimethoxyacetophenone
• 3,4′-Dimethoxyacetophenone
• 3′,4′-Dimethoxyacetophenone
• ACETOVERATRONE(AS)
• 3‘,4‘-Dimethoxyacetophenone
• 4-Acetylveratrole
• 3,4-Dimethoxyphenyl methyl ketone
• Acetophenone, 3',4'-dimethoxy-
• IQZLUWLMQNGTIW-UHFFFAOYSA-N
• 5RV6436S8A
• Acetophenone,4'-dimethoxy-
• Ethanone,4-dimethoxyphenyl)-
• 1-acetyl-3,4-dimethoxybenzene
• PubChem10581
• CHEBI:86576
• AI3-11163
• AM10708
• 3, 4-dimethoxyacetophenone
• Q222993
• NSC18708
• 1-(3,4-Dimethoxy-phenyl)-ethanone
• 3',4'-Dimethoxyacetophenone, 98%
• AKOS000120461
• A802955
• UNII-5RV6436S8A
• 3,4-dimethoxy acetophenone
• 3',4'-dimethyoxyacetophenone
• 3',4'-Dimethoxyacetophenone, analytical standard
• 3 inverted exclamation mark ,4 inverted exclamation mark -Dimethoxyacetophenone
• D1878
• 3',4'-Dimethoxyacetophenone, purum, >=97.0% (GC)
• SCHEMBL76834
• 3,4-dimethoxyphenylacetal
• NSC-18708
• 3',4'-Dimethoxyacetophenone, >=98%
• AC7907
• 1-(3,4-dimethoxyphenyl)-1-ethanone
• F0191-0032
• EINECS 214-468-0
• 1-(3,4-Dimethoxyphenyl)ethanone #
• 3,'-4'-Dimethoxyacetophenone
• CS-W005151
• FT-0614336
• GF-0115
• 1-(4,5-DIMETHOXYPHENYL)ETHANONE
• bmse010033
• CHEMBL4218890
• NSC 16944
• 1-(3,4-dimethoxyphenyl)-ethanone
• SY015105
• EN300-16176
• NSC 18708
• 4'-Hydroxy-3'-methoxyacetophenone, methyl ether
• W-108624
• 3?,4?-DIMETHOXYACETOPHENONE
• STR01828
• AQ-917/40710349
• AC-15467
• MFCD00008737
• NSC-16944
• Z54182939
• 1131-62-0
• NS00010736
• DTXSID4061549
• NSC16944
• STK399977
• DB-041153

• MDL： MFCD00008737
• Inchi： 1S/C10H12O3/c1-7(11)8-4-5-9(12-2)10(6-8)13-3/h4-6H,1-3H3
• InChI Key： IQZLUWLMQNGTIW-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(C)=O)C=CC=1OC
• BRN： 781213

Computed Properties

• Exact Mass: 180.07900
• Monoisotopic Mass: 180.078644
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 35.5
• Surface Charge: 0
• Tautomer Count: 2

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.1272 (rough estimate)
• Melting Point: 47-54 °C (lit.)
• Boiling Point: 286-288 °C(lit.)
• Flash Point: Degrees Fahrenheit:>235.4°F
  Degrees Celsius:>113°C
  
• Refractive Index: 1.5224 (estimate)
• Solubility: hot water: soluble
• Water Partition Coefficient: Soluble in hot water
• PSA: 35.53000
• LogP: 1.90640
• Solubility: Soluble in water, benzene, ethanol, chloroform.

3',4'-Dimethoxyacetophenone Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Sealed in dry,Room Temperature
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl-phenylketones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 3',4'-Dimethoxyacetophenone

3',4'-Dimethoxyacetophenone (CAS No. 1131-62-0): A Comprehensive Overview

3',4'-Dimethoxyacetophenone (CAS No. 1131-62-0) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound, also known as 4'-methoxy-3'-methoxyacetophenone, is characterized by its unique structural features, which include two methoxy groups and an acetophenone moiety. These characteristics make it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The chemical formula of 3',4'-Dimethoxyacetophenone is C₁₀H₁₂O₃, and it has a molecular weight of 178.20 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. Its physical and chemical properties have been extensively studied, providing a solid foundation for its applications in various scientific and industrial processes.

In recent years, 3',4'-Dimethoxyacetophenone has been the subject of numerous research studies due to its potential in the development of novel drugs and therapeutic agents. One of the key areas of interest is its role as a building block in the synthesis of flavonoids, which are known for their antioxidant, anti-inflammatory, and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported the successful synthesis of several flavonoid derivatives using 3',4'-Dimethoxyacetophenone as a starting material. These derivatives exhibited potent anti-inflammatory activity in vitro and showed promise for further development as potential therapeutic agents.

Beyond its use in flavonoid synthesis, 3',4'-Dimethoxyacetophenone has also been explored for its potential in the development of antimicrobial agents. A research team from the University of California, Los Angeles (UCLA) investigated the antimicrobial properties of compounds derived from 3',4'-Dimethoxyacetophenone. Their findings, published in the Antimicrobial Agents and Chemotherapy, demonstrated that certain derivatives exhibited significant activity against both Gram-positive and Gram-negative bacteria, suggesting their potential as novel antibiotics.

In addition to its applications in medicinal chemistry, 3',4'-Dimethoxyacetophenone has found use in other areas of chemical research. For example, it has been employed as a ligand in transition metal-catalyzed reactions, particularly in palladium-catalyzed cross-coupling reactions. A study published in the Catalysis Science & Technology highlighted the effectiveness of 3',4'-Dimethoxyacetophenone-based ligands in promoting efficient coupling reactions under mild conditions. This versatility makes it an attractive choice for synthetic chemists working on complex molecule synthesis.

The environmental impact of chemicals used in industrial processes is an increasingly important consideration. Research into the biodegradability and environmental fate of 3',4'-Dimethoxyacetophenone has shown that it can be effectively degraded by microorganisms under aerobic conditions. A study conducted by scientists at the University of Manchester found that 3',4'-Dimethoxyacetophenone was rapidly degraded by bacterial consortia isolated from soil samples, indicating its low environmental persistence and potential for safe use in industrial applications.

In conclusion, 3',4'-Dimethoxyacetophenone (CAS No. 1131-62-0) is a multifaceted compound with a wide range of applications in organic synthesis, medicinal chemistry, and environmental science. Its unique structural features and favorable physical properties make it an essential building block for the development of novel bioactive molecules and pharmaceuticals. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in the scientific community.